Cas no 93293-21-1 (3-(4-Chloro-benzyl)-pyridine)

• Product Name: 3-(4-Chloro-benzyl)-pyridine
• CAS No: 93293-21-1
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• CID: 3140050
• PubChem ID: 413372
• Update Time: 2025-06-08

3-(4-Chloro-benzyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-benzyl)-pyridine
• SCHEMBL6649631
• 3-[(4-chlorophenyl)methyl]pyridine
• 93293-21-1
• AKOS024388293
• 3-(4-chlorobenzyl)pyridine
• LEEKNDHWFITNTC-UHFFFAOYSA-N

• MDL： MFCD06637675
• Inchi： 1S/C12H10ClN/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h1-7,9H,8H2
• InChI Key： LEEKNDHWFITNTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 203.0501770Da
• Monoisotopic Mass: 203.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(4-Chloro-benzyl)-pyridine

3-(4-Chloro-benzyl)-pyridine: A Comprehensive Overview

3-(4-Chloro-benzyl)-pyridine, also known by its CAS number 93293-21-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a 4-chlorobenzyl substituent. The combination of these groups imparts distinctive electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 3-(4-Chloro-benzyl)-pyridine typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts, have enabled more efficient and selective syntheses. These methods are particularly advantageous for large-scale production and have been widely adopted in the pharmaceutical and agrochemical industries.

In terms of physical properties, 3-(4-Chloro-benzyl)-pyridine exhibits a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 270-300 nm, which is indicative of its conjugated π-system. These properties make it suitable for applications in optoelectronics and sensor technologies.

The biological activity of 3-(4-Chloro-benzyl)-pyridine has been extensively studied. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, it has shown promise as an antimicrobial agent, particularly against gram-positive bacteria. These findings have led to its exploration as a lead compound in drug discovery programs targeting inflammatory diseases and infectious conditions.

In the field of materials science, 3-(4-Chloro-benzyl)-pyridine has been utilized as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals such as copper and zinc has enabled the creation of porous materials with potential applications in gas storage and catalysis.

The environmental impact of 3-(4-Chloro-benzyl)-pyridine has also been a topic of interest. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This property is particularly relevant for its use in agrochemicals, where environmental safety is a critical consideration.

In conclusion, 3-(4-Chloro-benzyl)-pyridine (CAS No: 93293-21-1) is a multifaceted compound with applications spanning various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool for future innovations in medicine, materials science, and beyond.